N-(2-methylphenyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide

• IUPAC Name: N-(2-methylphenyl)-2-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H22F3N3O/c1-15-5-2-3-8-18(15)24-19(27)14-25-9-11-26(12-10-25)17-7-4-6-16(13-17)20(21,22)23/h2-8,13H,9-12,14H2,1H3,(H,24,27)
• InChI Key: WYSVYXMCRSYRRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CN2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C20H22F3N3O
• Molecular Weight: 377.4 g/mol

Description

N-(2-methylphenyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used for scientific research purposes since then. TFMPP is a psychoactive drug that acts as a serotonin receptor agonist and is known for its hallucinogenic effects.

Mechanism of Action

N-(2-methylphenyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are both serotonin receptors. It also has affinity for the 5-HT2B and 5-HT7 receptors. The activation of these receptors leads to the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are responsible for the psychoactive effects of this compound.
Biochemical and physiological effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in the regulation of mood and behavior. This compound also increases the release of serotonin, which is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. This compound has been shown to have both stimulant and hallucinogenic effects, and it can cause alterations in perception, mood, and cognition.

Advantages and Limitations for Lab Experiments

N-(2-methylphenyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide has several advantages for lab experiments. It is a well-characterized compound that is readily available and relatively inexpensive. It has been extensively studied, and its effects on the central nervous system are well understood. However, this compound also has several limitations for lab experiments. It has a narrow therapeutic window, which means that it can be toxic at high doses. It also has a short half-life, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for N-(2-methylphenyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide research. One area of research is the development of new compounds that target specific serotonin receptors. Another area of research is the investigation of the long-term effects of this compound on the central nervous system. Additionally, this compound could be used as a tool compound to investigate the role of serotonin receptors in various physiological and pathological processes. Finally, this compound could be used as a starting point for the development of new drugs for the treatment of psychiatric disorders such as depression and anxiety.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide involves the reaction of 1-(3-trifluoromethylphenyl)piperazine with 2-methylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

N-(2-methylphenyl)-2-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}acetamide has been used extensively in scientific research to study the effects of serotonin receptor agonists on the central nervous system. It is commonly used as a tool compound to investigate the role of serotonin receptors in various physiological and pathological processes. This compound has been shown to have a wide range of effects on the central nervous system, including alterations in mood, perception, and cognition.